Schembl20584778

• IUPAC Name: 2-[4-(2,4-difluorophenoxy)piperidin-1-yl]-N-[(3R)-oxolan-3-yl]pyrido[3,4-b]pyrazin-3-amine
• InChI: InChI=1S/C22H23F2N5O2/c23-14-1-2-20(17(24)11-14)31-16-4-8-29(9-5-16)22-21(26-15-6-10-30-13-15)27-19-12-25-7-3-18(19)28-22/h1-3,7,11-12,15-16H,4-6,8-10,13H2,(H,26,27)/t15-/m1/s1
• InChI Key: KGXNIUAUXAFNFJ-OAHLLOKOSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=C(C=C2)F)F)C3=NC4=C(C=NC=C4)N=C3NC5CCOC5
• Isomeric SMILES: C1COC[C@@H]1NC2=NC3=C(C=CN=C3)N=C2N4CCC(CC4)OC5=C(C=C(C=C5)F)F
• Molecular Formula: C22H23F2N5O2
• Molecular Weight: 427.4 g/mol

Description

Schembl20584778 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Understanding Drug Discovery Processes

The journey of drug discovery has evolved significantly, driven by advancements in chemistry, pharmacology, and the clinical sciences. The integration of molecular biology and genomic sciences has reshaped the landscape of drug research, leading to the development of recombinant proteins and monoclonal antibodies. This progress has enriched our therapeutic tools and allowed for a more targeted approach to treating diseases. Innovations in drug discovery are increasingly guided by our understanding of the genetic basis of diseases, which informs the identification of the most suitable points of attack for future medicines. This evolution underscores the complexity of drug research and highlights the role of biotech firms in bridging the gap between academia and large pharmaceutical companies, acting as effective conduits for technology transfer (Drews, 2000).

Enhancing Drug Research with PET

Positron Emission Tomography (PET) has emerged as a powerful tool in drug research, offering insights into the pharmacokinetic and pharmacodynamic properties of drugs. PET's ability to directly assess these properties in humans and animals adds a new dimension to understanding drug behavior, including therapeutic and toxic effects. The advent of high-resolution, small-animal cameras through PET technology facilitates early-stage drug development and enables longitudinal and genetic studies, positioning PET as a pivotal tool in the drug development process (Fowler et al., 1999).

The Role of Pharmacokinetics and Metabolism

Pharmacokinetics and metabolism play a critical role in the discovery and development of new drugs. Understanding the mechanisms of drug action and metabolism is fundamental to identifying therapeutic agents. The division of drug research into discovery and development stages highlights the importance of establishing a working hypothesis for target identification and validation. This approach underscores the interdisciplinary nature of drug research, uniting various scientific disciplines towards the common goal of developing novel therapeutic agents (Lin & Lu, 1997).

Exploring Alternatives to Animal Testing

The reliability of animal studies in predicting human toxicity has been a subject of debate. Despite their widespread use in pharmaceutical research, animal models often fail to accurately predict drug safety in humans. This discrepancy has led to calls for a reassessment of our reliance on animal testing. Exploring alternatives to animal research is crucial for improving the efficiency and safety of drug development, reducing the reliance on animal models, and minimizing the potential for harm to human subjects in clinical trials (Van Norman, 2019).

Technological Advances in Chemical Named Entity Recognition

The identification of chemical compounds and drugs within the scientific literature is vital for biomedical research. The tmChem system represents a significant advancement in chemical named entity recognition, combining machine learning models to accurately locate chemical mentions in literature. This tool facilitates the exploration of chemical properties and relationships, contributing to a deeper understanding of chemical entities in biomedical research. The development and application of such technologies are crucial for advancing chemical text mining and supporting drug discovery processes (Leaman et al., 2015).